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Compound of Interest

Compound Name: (S,R,S)-AHPC-C4-COOH

Cat. No.: B611674

Essential Safety and Handling Guide for (S,R,S)-
AHPC-C4-COOH

Disclaimer: No specific Safety Data Sheet (SDS) for (S,R,S)-AHPC-C4-COOH was publicly
available at the time of this writing. The following guidance is based on the safety information
for closely related compounds, such as (S,R,S)-AHPC (monohydrochloride). Researchers
should always consult the supplier-provided SDS for the most accurate and up-to-date
information and perform a thorough risk assessment before handling this compound.

(S,R,S)-AHPC-C4-COOH is a synthetic E3 ligase ligand-linker conjugate used in the
development of Proteolysis Targeting Chimeras (PROTACS). Due to its potent biological activity
and potential hazards, stringent adherence to safety protocols is essential. This guide provides
immediate safety, handling, and disposal information for laboratory personnel.

Personal Protective Equipment (PPE)

Based on the hazard profile of similar AHPC compounds, which are classified as harmful if
swallowed, and causing skin, eye, and respiratory irritation, the following personal protective
equipment is mandatory:
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PPE Category Recommended Equipment
Eye Protection Chemical safety goggles with side-shields
Hand Protection Chemically resistant gloves (e.g., nitrile)

Laboratory coat, long pants, and closed-toe

Skin and Body n
shoes

Use in a well-ventilated area or chemical fume
Resnirat hood. A NIOSH-approved respirator may be
espirator
P Y required for handling large quantities or if

engineering controls are insufficient.

Operational Plan

1.

Engineering Controls:

Always handle (S,R,S)-AHPC-C4-COOH in a certified chemical fume hood to minimize
inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible in the immediate work

area.
. Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.
. Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials.
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o Follow supplier recommendations for specific storage temperatures.

Disposal Plan

The disposal of (S,R,S)-AHPC-C4-COOH and its contaminated waste must be managed as
hazardous chemical waste.

1. Waste Segregation:
e Segregate waste containing (S,R,S)-AHPC-C4-COOH from other waste streams.

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The label
should include "Hazardous Waste" and the full chemical name.

2. Contaminated Materials:

« All disposable items that have come into contact with the compound, such as gloves, pipette
tips, and paper towels, must be disposed of as hazardous waste.

3. Institutional Procedures:
» Follow your institution's specific guidelines for chemical waste disposal.

o Contact your Environmental Health and Safety (EHS) department for waste pickup and
disposal procedures.

Experimental Workflow and Safety Precautions
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Caption: Workflow for handling (S,R,S)-AHPC-C4-COOH.
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Spill Response Protocol
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Caption: Logical steps for responding to a chemical spill.

¢ To cite this document: BenchChem. [Personal protective equipment for handling (S,R,S)-
AHPC-C4-COOH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611674#personal-protective-equipment-for-handling-
s-r-s-ahpc-c4-cooh]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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